Cas no 2287288-69-9 (Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate)

• Product Name: Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate
• CAS No: 2287288-69-9
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6150339
• PubChem ID: 137943745
• Update Time: 2025-06-08

Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate
• EN300-6747104
• 2287288-69-9

• Inchi： 1S/C9H15F2NO2/c1-14-8(13)6-2-3-7(12)9(10,11)5-4-6/h6-7H,2-5,12H2,1H3
• InChI Key： QHYICHGZMFCUNM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)OC)CCC1N)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate

Recent Advances in the Application of Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate (CAS: 2287288-69-9) in Chemical Biology and Pharmaceutical Research

Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate (CAS: 2287288-69-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This fluorinated cycloheptane derivative has been the subject of recent investigations aimed at exploring its utility as a building block in drug discovery and its role in modulating biological targets. The presence of both amino and difluoromethylene groups in its structure offers opportunities for diverse chemical modifications and interactions with biological systems, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and characterization of Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate, with particular emphasis on its stereochemical properties and conformational behavior. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its three-dimensional structure, which is crucial for understanding its interactions with biological macromolecules. The compound's stability under physiological conditions and its metabolic profile have also been investigated, providing insights into its potential as a drug candidate or intermediate.

In the context of drug discovery, researchers have explored the incorporation of Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate into various pharmacophores targeting enzymes and receptors involved in disease pathways. Its application in the development of protease inhibitors and GPCR modulators has shown promising results, with several derivatives demonstrating improved potency and selectivity compared to existing compounds. The fluorine atoms in the molecule contribute to enhanced binding affinity and metabolic stability, addressing common challenges in drug development.

The compound has also found applications in chemical biology as a tool for studying protein-ligand interactions. Its ability to serve as a versatile intermediate in the synthesis of more complex molecules has been demonstrated in recent publications, where it was used to construct libraries of compounds for high-throughput screening. These efforts have led to the identification of novel bioactive molecules with potential applications in oncology, neurology, and infectious diseases.

Looking forward, research on Methyl 5-amino-4,4-difluorocycloheptane-1-carboxylate is expected to expand into new therapeutic areas, with ongoing investigations into its use in targeted drug delivery systems and as a component of bifunctional molecules. The compound's unique properties position it as a valuable asset in the medicinal chemist's toolkit, and future studies will likely explore its full potential in addressing unmet medical needs. Continued optimization of synthetic routes and scale-up processes will be crucial for its broader application in pharmaceutical development.